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Compound of Interest

Compound Name: Imipramine-d3 (hydrochloride)
Cat. No.: B12405189
Get Quote

Executive Summary

Imipramine-d3 Hydrochloride (CAS: 112898-42-7) is the stable isotope-labeled analog of the
tricyclic antidepressant Imipramine.[1][2] It serves as the critical Internal Standard (IS) in clinical
and forensic toxicology for the quantification of Imipramine in biological matrices (plasma,
urine, serum).

By incorporating three deuterium atoms—typically on the N-methyl group—this compound
mimics the physicochemical behavior (extraction efficiency, chromatographic retention) of the
analyte while providing a distinct mass shift (+3 Da) for mass spectrometric resolution. This
guide details its physical properties, handling protocols, and its application in LC-MS/MS
workflows.

Part 1: Chemical Identity & Physicochemical Profile

The hydrochloride salt form is preferred in analytical chemistry due to its superior water
solubility compared to the free base, facilitating preparation in aqueous mobile phases.

Nomenclature & Identification
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Property

Specification

Chemical Name

3-(10,11-dihydro-5H-dibenzol[b,flazepin-5-yI)-N-
methyl-N-(methyl-d3)-1-propanamine
hydrochloride

Common Name

Imipramine-d3 HCI

CAS Number

112898-42-7 (HCI salt) / 65100-48-3 (Free

base)

Molecular Formula

CroH21DsN[L]3][41EI6I 789N L0I[1 1][12] -
HCI

Molecular Weight

319.89 g/mol (Salt) / 283.43 g/mol (Free Base)

Isotopic Purity

Typically = 99% deuterium incorporation

Chemical Structure

Tricyclic dibenzazepine ring with a deuterated

dimethylaminopropy! side chain

Physical Properties

Property Data

Appearance White to off-white crystalline solid
Water: Freely soluble (~25

Solubility mg/mL)Methanol/DMSO: SolubleEther:
Practically insoluble

Melting Point 170-174 °C (consistent with unlabeled HCI salt)

pKa ~9.5 (Basic amine)

Hygroscopicity Hygroscopic; absorbs moisture from air

. Stable in acidic pH (4-5); sensitive to photo-
Stability

oxidation (turns yellow/red)

Part 2: Synthesis & Isotopic Labeling Logic
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The synthesis of Imipramine-d3 is designed to ensure the deuterium label is metabolically
stable and provides the necessary mass shift.

Synthesis Route

The most common synthetic pathway involves the N-methylation of Desipramine (the
demethylated metabolite) using deuterated methyl iodide (CDsl).

Precursor: Desipramine (Secondary amine).

Reagent: lodomethane-d3 (CDsl).

Reaction: Nucleophilic substitution under basic conditions.

Result: The methyl group attached to the terminal nitrogen contains 3 deuterium atoms.

Isotopic Fidelity in MS

The label is placed on the N-methyl group to ensure it remains part of the primary fragment ion
during Collision-Induced Dissociation (CID).

e Unlabeled Imipramine Transition:m/z 281.2

86.1 (Side chain fragment:

)

e Imipramine-d3 Transition:m/z 284.2
89.1 (Side chain fragment:
)

This +3 Da shift in both the precursor and the product ion eliminates "cross-talk” interference,
ensuring high specificity.

Part 3: Bioanalytical Application (LC-MS/MS)

In high-throughput clinical labs, Imipramine-d3 HCI is used to correct for matrix effects (ion
suppression/enhancement) and recovery losses during extraction.
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Experimental Workflow: Quantification in Human Plasma

The following protocol outlines a self-validating system using Liquid-Liquid Extraction (LLE).

1. Solution Preparation

e Stock Solution (1 mg/mL): Dissolve 1.0 mg Imipramine-d3 HCI in 1 mL Methanol. Store at
-20°C.

e Working IS Solution (100 ng/mL): Dilute Stock 1:10,000 in 50:50 Methanol:Water.

2. Sample Preparation (LLE)

 Aliquot: Transfer 200 pL human plasma to a glass tube.
o Spike: Add 20 pL Working IS Solution (Final conc. 10 ng/mL).

o Alkalinize: Add 100 pL 0.5 M NaOH (pH > 10) to ensure the drug is in its lipophilic free-base
form.

o Extract: Add 2 mL Hexane:lsoamyl alcohol (98:2 v/v). Vortex for 2 mins.
o Separate: Centrifuge at 3000 x g for 5 mins. Freeze the aqueous layer (dry ice bath).
e Decant & Dry: Pour off the organic layer; evaporate to dryness under

at 40°C.

» Reconstitute: Dissolve residue in 100 pL Mobile Phase (Initial conditions).

3. LC-MS/MS Parameters
e Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 pm).

e Mobile Phase A: 0.1% Formic Acid in Water (Proton source).
e Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Gradient: 10% B to 90% B over 3 minutes.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

¢ lonization: ESI Positive Mode.

Visualizing the Workflow

The following diagram illustrates the critical path from sample to data, highlighting where the IS

corrects for error.
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Figure 1: Bioanalytical workflow demonstrating the co-processing of Analyte and Internal
Standard to negate matrix effects.

Part 4: Handling, Stability & Safety
Storage Protocols

o Temperature: Store neat substance at -20°C.
o Atmosphere: Store under inert gas (Argon/Nitrogen) if possible; the HCI salt is hygroscopic.

 Light: Protect from light.[13] Imipramine degrades to Iminodibenzyl and other oxidation
products upon UV exposure. Use amber vials.

Safety Profile (SDS Summary)

e Signal Word:WARNING
e Hazard Statements:
o H302: Harmful if swallowed.
o H410: Very toxic to aquatic life with long-lasting effects.

o PPE: Nitrile gloves, safety glasses, and lab coat are mandatory. Handle powder in a fume
hood to avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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